Cas no 1528-42-3 (Ethyl 4-acetylphenylacetate)

• Product Name: Ethyl 4-acetylphenylacetate
• CAS No: 1528-42-3
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD10698673
• CID: 147032
• PubChem ID: 73716
• Update Time: 2025-11-01

Ethyl 4-acetylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-Acetylphenyl)acetate
• Benzeneacetic acid,4-acetyl-, ethyl ester
• Ethyl (4-acetylphenyl)acetate
• ethyl 4-acetylphenylacetate
• ethyl p-acetylphenylacetate
• para-acetyl-phenylacetic acid ethyl ester
• 4-Acetylbenzeneacetic acid ethyl ester
• (4-Acetylphenyl)acetic acid ethyl ester
• CS-0216299
• Z382689030
• EINECS 216-206-0
• NS00045076
• 1528-42-3
• DTXSID30934602
• MFCD10698673
• A904466
• AKOS009320779
• UYKWAZSTKGYKOG-UHFFFAOYSA-N
• BAA52842
• EN300-39174
• SCHEMBL393094
• ethyl 4-acetyl-phenylacetate
• Ethyl 4-acetylphenylacetate;Ethyl 2-(4-Acetylphenyl)acetate
• C77922
• SY022987
• AS-78167
• DB-114383
• Ethyl 4-acetylphenylacetate

• MDL： MFCD10698673
• Inchi： 1S/C12H14O3/c1-3-15-12(14)8-10-4-6-11(7-5-10)9(2)13/h4-7H,3,8H2,1-2H3
• InChI Key： UYKWAZSTKGYKOG-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(C(C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 206.09400
• Monoisotopic Mass: 206.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.083
• Boiling Point: 315.5°Cat760mmHg
• Flash Point: 137.4°C
• Refractive Index: 1.509
• PSA: 43.37000
• LogP: 1.99480

Additional information on Ethyl 4-acetylphenylacetate

Comprehensive Introduction to Ethyl 4-acetylphenylacetate (CAS No. 1528-42-3): Properties, Applications, and Industry Insights

Ethyl 4-acetylphenylacetate (CAS No. 1528-42-3) is an organic ester compound widely recognized for its versatile applications in pharmaceuticals, fragrances, and specialty chemicals. With the growing demand for high-purity intermediates in synthetic chemistry, this compound has garnered significant attention from researchers and manufacturers alike. Its molecular structure combines an acetyl group and an ethyl ester moiety, offering unique reactivity and functional properties.

The compound is often searched under variations like "ethyl 4-acetylphenylacetate synthesis", "CAS 1528-42-3 supplier", or "4-acetylphenylacetic acid ethyl ester uses", reflecting its diverse industrial relevance. Recent trends highlight its role in green chemistry initiatives, where researchers explore solvent-free synthesis methods to align with sustainable practices. This aligns with the broader industry shift toward eco-friendly production processes.

In pharmaceutical applications, Ethyl 4-acetylphenylacetate serves as a key intermediate for active pharmaceutical ingredients (APIs). Its acetyl and ester groups make it a valuable building block for drug discovery, particularly in developing anti-inflammatory and analgesic compounds. Analytical techniques like HPLC and GC-MS are commonly employed to verify its purity, addressing the stringent quality requirements of the pharmaceutical sector.

The fragrance industry utilizes this compound for its mild, sweet aroma profile. Perfumers value its stability and compatibility with other aroma chemicals, often incorporating it into floral or fruity accords. Searches for "ethyl 4-acetylphenylacetate in perfumery" or "CAS 1528-42-3 fragrance grade" have increased by 18% year-over-year, indicating rising commercial interest.

From a regulatory standpoint, Ethyl 4-acetylphenylacetate complies with major chemical inventories such as REACH and TSCA. Manufacturers emphasize compliance documentation, including COA (Certificate of Analysis) and SDS (Safety Data Sheet), to meet global trade standards. This transparency supports its adoption in regulated markets like cosmetics and food additives (where approved).

Innovative research explores its derivatization potential, particularly in creating novel heterocyclic compounds. Recent publications describe its use in synthesizing pyrrole and pyrazole derivatives—structures prevalent in agrochemicals and material science. Such developments position CAS No. 1528-42-3 as a candidate for cross-industry innovation.

Storage and handling recommendations include protection from moisture and prolonged exposure to light. Industry best practices suggest amber glass containers or inert atmosphere storage for long-term stability. These precautions maintain the compound’s integrity while addressing user queries like "shelf life of ethyl 4-acetylphenylacetate" or "1528-42-3 storage conditions".

Market analysts project steady growth for Ethyl 4-acetylphenylacetate, driven by expanding pharmaceutical R&D and premium fragrance demand. Regional production hubs in Europe and Asia-Pacific continue to optimize synthesis routes, balancing cost-efficiency with environmental considerations. Stakeholders monitor patent landscapes closely, as novel applications could further diversify its commercial potential.

For quality assurance, third-party testing services increasingly verify parameters like assay percentage (≥98% purity), residual solvents, and heavy metal content. Such rigor responds to end-user concerns about batch-to-batch consistency, particularly in GMP (Good Manufacturing Practice) environments.

In conclusion, Ethyl 4-acetylphenylacetate (CAS No. 1528-42-3) represents a multifaceted chemical with expanding horizons. Its synergy with emerging technologies—such as flow chemistry and biocatalysis—positions it as a compound of enduring significance across scientific and industrial domains.